2-phenyl-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one

• IUPAC Name: 2-phenyl-4H-pyrido[3,2-b][1,4]oxazin-3-one
• InChI: InChI=1S/C13H10N2O2/c16-13-11(9-5-2-1-3-6-9)17-10-7-4-8-14-12(10)15-13/h1-8,11H,(H,14,15,16)
• InChI Key: WCRBATJQPYIJHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C(=O)NC3=C(O2)C=CC=N3
• Molecular Formula: C13H10N2O2
• DSSTOX Substance ID: DTXSID60425093
• Molecular Weight: 226.23 g/mol
• CAS No.: 24675-93-2

Description

2-phenyl-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one is a useful research compound. Its molecular formula is C13H10N2O2 and its molecular weight is 226.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Importance

2-Phenyl-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one, as part of the broader family of oxazine compounds, is significant in synthetic organic chemistry. The literature review highlights the synthesis of 1,2-oxazines and related compounds, showcasing their importance as chiral synthons and their general reactions. The methodology of synthesizing 6H-1,2-oxazines is emphasized, demonstrating the structural relevance of oxazinium salts as electrophiles in synthesis processes (Sainsbury, 1991).

Role in Synthesis of Bioactive Heterocyclic Compounds

The compound's relevance extends to the synthesis of bioactive heterocyclic compounds. For instance, the review on 3-hydroxycoumarin chemistry outlines the synthesis and reactivity of compounds like pyrido[2,3-c]coumarin derivatives, among which the this compound may be implicated (Yoda, 2020). Similarly, the study on arylmethylidenefuranones reveals the synthesis of a wide range of heterocyclic compounds including oxazines, underlining the versatility and broad application of the chemical structure in creating biologically active compounds (Kamneva, Anis’kova, & Egorova, 2018).

Biological Activities and Applications

The biological effects of compounds similar to salicylanilides, including 3-aryl-2H,4H-benz(e)(1,3)oxazine-2,4-diones, have been extensively studied. These compounds exhibit a wide range of biological activities, such as antibacterial, antituberculous, antimycotic, and analgesic activities, which can be modulated by structural changes. This underscores the potential therapeutic applications of these compounds in various fields (Waisser & Kubicová, 1993).